3-Amino-5-(4-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(4-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C14H13NO2S/c1-18-13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(15)7-10/h2-8H,15H2,1H3,(H,16,17)
• InChI Key: YGWHLOMMUJCXNG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% (3-AMTBA95) is an organic compound that has a wide range of applications in both scientific research and industrial applications. 3-AMTBA95 is a white crystalline solid that is soluble in polar solvents such as water and ethanol. It is a versatile compound that can be used as a starting material for a variety of synthetic processes, and as a reagent for various chemical reactions. 3-AMTBA95 is also used in the production of pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used in studies of organic materials, such as polymers and dyes. It is also used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. In addition, 3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% has been used in the synthesis of materials for use in nanotechnology and in the production of organic semiconductors.

Mechanism of Action

3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% acts as a catalyst in various chemical reactions. It is believed to function by forming a complex with the substrate molecule and then activating it. This activation allows the reaction to take place more quickly and efficiently. In addition, 3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% can also act as a chelating agent, which helps to stabilize the reaction and prevent side reactions.
Biochemical and Physiological Effects
3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that it has antimicrobial activity, which may be useful in the treatment of infections. In addition, it has been shown to have antioxidant and anti-inflammatory effects. It has also been studied for its potential to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to obtain. It is also a versatile compound that can be used in a variety of reactions. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound and can decompose under certain conditions. In addition, it may produce toxic by-products when used in certain reactions.

Future Directions

3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% has many potential applications in scientific research and industrial applications. In the future, it may be used in the synthesis of new materials for use in nanotechnology and organic semiconductor production. It may also be used in the development of new pharmaceuticals and other organic compounds. In addition, further research may be conducted to explore the biochemical and physiological effects of 3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% and its potential for use in the treatment of diseases.

Synthesis Methods

3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 4-methylthiophenol and benzoic acid in the presence of a catalytic amount of sulfuric acid. This reaction yields the desired compound, 3-Amino-5-(4-methylthiophenyl)benzoic acid, 95%, in a yield of 95%. The second step involves the removal of the sulfuric acid and the purification of the product. The purified 3-Amino-5-(4-methylthiophenyl)benzoic acid, 95% can be used in various applications.